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Compound of Interest

Compound Name: Cereclor

Cat. No.: B8269983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding

of the hydrolysis and photolysis rates of Cereclor, a commercial range of chlorinated paraffins

(CPs). Given the environmental persistence and regulatory scrutiny of chlorinated paraffins,

this document synthesizes available data on their abiotic degradation pathways, outlines

standard experimental protocols for their assessment, and visually represents key processes to

aid in research and development.

Executive Summary
Cereclor, a complex mixture of polychlorinated n-alkanes, is characterized by its chemical

stability. Evidence from regulatory assessments and scientific literature indicates that these

substances are persistent in the environment. Hydrolysis is not considered a significant

degradation pathway for chlorinated paraffins due to their chemical structure. While

photodegradation in water can occur, its environmental relevance is often limited by factors

such as water turbidity and depth. This guide compiles the available data and provides the

standardized methodologies for evaluating the hydrolysis and photolysis of these compounds.

Data on Hydrolysis and Photolysis Rates
Quantitative data on the hydrolysis and photolysis rates of specific Cereclor products are not

extensively available in the public domain. Regulatory assessments often conclude that
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chlorinated paraffins are persistent without providing specific rate constants. The following

tables summarize the available qualitative and limited quantitative information.

Table 1: Summary of Hydrolysis Data for Cereclor and Related Chlorinated Paraffins

Substance
Category

Carbon
Chain
Length

Chlorine
Content (%
w/w)

Hydrolysis
Rate

Experiment
al
Conditions

Reference

Medium-

Chain

Chlorinated

Paraffins

(MCCPs)

C14-17 ≥ 45%

Not expected

to be a

significant

degradation

pathway

---

[UK

Government,

2021][1][2]

Chlorinated

Paraffins

(General)

--- ---

Insignificant

route of

transformatio

n at ambient

temperatures

---
[Canada.ca,

1993][3]

Table 2: Summary of Photolysis Data for Cereclor and Related Chlorinated Paraffins
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Substance
Category

Carbon
Chain
Length

Chlorine
Content (%
w/w)

Half-life (t½)
Experiment
al
Conditions

Reference

Chlorinated

n-alkane
C17-24 35% 9.6 hours

Photochemic

al

dechlorinatio

n in water

[UK

Government,

2021][2]

Chlorinated

n-alkane
C12-18 52% 12.8 hours

Photochemic

al

dechlorinatio

n in water

[UK

Government,

2021][2]

Short-Chain

Chlorinated

Paraffins

(SCCPs)

C10-13 40-70%

Atmospheric

half-life

estimated at

1-2 days

---

[INEOS Chlor

Limited,

2010][3]

Experimental Protocols
The determination of hydrolysis and photolysis rates for chemical substances is standardized

through internationally recognized guidelines, primarily those from the Organisation for

Economic Co-operation and Development (OECD). These protocols ensure data quality and

comparability across studies.

Hydrolysis Rate Determination (OECD Guideline 111)
The rate of hydrolysis as a function of pH is determined by incubating the test substance in

sterile aqueous buffer solutions at different pH levels (typically 4, 7, and 9) and constant

temperatures in the dark.

Key Experimental Steps:

Preparation of Solutions: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

The test substance is added at a concentration not exceeding 0.01 M or half its saturation

concentration.
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Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 25°C or

50°C for preliminary testing).

Sampling: Aliquots are taken at various time intervals.

Analysis: The concentration of the test substance and any major hydrolysis products are

determined using appropriate analytical methods, such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC).

Data Analysis: The rate constant (k) and half-life (t½) are calculated, typically assuming

pseudo-first-order kinetics.

Photolysis Rate Determination (OECD Guideline 316)
This guideline describes the procedure to determine the rate of direct phototransformation of

chemicals in water when exposed to simulated or natural sunlight.

Key Experimental Steps:

Preparation of Solutions: A solution of the test substance in sterile, buffered, and air-

saturated water is prepared.

Light Source: A well-defined light source, such as a xenon arc lamp with filters to simulate

natural sunlight (wavelengths > 290 nm), is used.

Irradiation: The test solutions are irradiated at a constant temperature. Control samples are

kept in the dark to measure hydrolysis or other non-photolytic degradation.

Sampling: Samples are taken from both the irradiated and dark control solutions at specific

time points.

Analysis: The concentration of the test substance is measured using a suitable analytical

technique.

Quantum Yield Calculation: The quantum yield (Φ), which is the number of molecules

transformed per photon absorbed, is determined. This value can then be used in models to

estimate environmental photolysis rates under various conditions.
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Visualizations
The following diagrams, generated using the DOT language, illustrate the conceptual pathways

and experimental workflows for Cereclor hydrolysis and photolysis.
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Click to download full resolution via product page

Caption: Conceptual diagram of the slow hydrolysis pathway of Cereclor.
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Caption: Simplified pathway for the direct photolysis of Cereclor in water.
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Caption: Experimental workflow for OECD Guideline 111 (Hydrolysis).
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Caption: Experimental workflow for OECD Guideline 316 (Photolysis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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